Transport properties and oxidation and hydration kinetics of the proton conductor Mo doped Nd5.5WO11.25−δ†

Journal of Materials Chemistry A Pub Date: 2014-09-02 DOI: 10.1039/C4TA03248A

Abstract

Surface exchange and diffusion coefficients of the protonic conductor Nd5.5W0.5Mo0.5O11.25−δ were obtained by means of conductivity relaxation experiments as a function of temperature, pO2 and pH2O. The two-fold non-monotonic behaviour in the hydration/dehydration relaxations allows proton and oxygen vacancy coefficients to be independently determined whereas the H/D isotopic effect was confirmed.

Graphical abstract: Transport properties and oxidation and hydration kinetics of the proton conductor Mo doped Nd5.5WO11.25−δ
Transport properties and oxidation and hydration kinetics of the proton conductor Mo doped Nd5.5WO11.25−δ†
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